2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C23H29N3O3/c1-4-23(28)26-11-9-25(10-12-26)21-8-6-5-7-20(21)24-22(27)16-29-19-14-17(2)13-18(3)15-19/h5-8,13-15H,4,9-12,16H2,1-3H3,(H,24,27)
• InChI Key: DNVHNKNZBCMPLI-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)COC3=CC(=CC(=C3)C)C

Description

2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide, also known as DPAPA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPAPA belongs to the class of piperazine derivatives and has been synthesized using various methods.

Mechanism of Action

2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide's mechanism of action is not fully understood, but it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9 pathways.
Biochemical and Physiological Effects:
2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to possess anti-inflammatory properties by reducing the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has also been shown to possess analgesic properties by reducing pain-related behaviors in animal models. In addition, 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to induce apoptosis in cancer cells, which could potentially lead to the development of anti-cancer therapies.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has several advantages for lab experiments, including its low toxicity and high stability. However, 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide's solubility in water is limited, which could pose a challenge for certain experiments. In addition, 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide's mechanism of action is not fully understood, which could limit its use in certain experiments.

Future Directions

There are several future directions for 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide research, including the development of more efficient synthesis methods, the investigation of its potential use in the treatment of neurodegenerative diseases, and the development of more effective anti-cancer therapies. In addition, further studies are needed to fully understand 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide's mechanism of action and to identify any potential side effects.

Synthesis Methods

2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been synthesized using various methods, including the reaction of 2-(3,5-dimethylphenoxy)acetic acid with 1-(4-bromophenyl)piperazine, followed by the reaction of the resulting intermediate with propanoyl chloride. Another method involves the reaction of 2-(3,5-dimethylphenoxy)acetic acid with 1-(4-bromophenyl)piperazine, followed by the reaction of the resulting intermediate with 2-(4-aminophenyl)acetic acid. Both methods have resulted in the successful synthesis of 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. 2-(3,5-dimethylphenoxy)-N-[2-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.